2-(cyclopropylmethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid

• IUPAC Name: 2-(cyclopropylmethyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H15N3O2/c15-11(16)10-8-5-12-4-3-9(8)13-14(10)6-7-1-2-7/h7,12H,1-6H2,(H,15,16)
• InChI Key: JKQYEKYZIPPSTP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=C3CNCCC3=N2)C(=O)O
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

“2-(cyclopropylmethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid” is a complex organic compound. It contains a pyrazolo[4,3-c]pyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. The compound also has a carboxylic acid group attached to the pyridine ring and a cyclopropylmethyl group attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused bicyclic pyrazolo[4,3-c]pyridine core, with the cyclopropylmethyl group and the carboxylic acid group attached at specific positions. The exact spatial arrangement of these groups would depend on the specific synthetic route used and the conditions under which the compound was prepared.

Chemical Reactions Analysis

As an organic compound containing a carboxylic acid group, this compound would be expected to undergo reactions typical of carboxylic acids, such as esterification and amide formation. The pyrazolo[4,3-c]pyridine core may also participate in various reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as the presence and position of the cyclopropylmethyl and carboxylic acid groups, as well as the nature of the pyrazolo[4,3-c]pyridine core, would influence properties such as solubility, melting point, and acidity.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates has shown their utility as precursors in cross-coupling reactions, leading to various condensed pyrazoles. These compounds serve as building blocks in synthetic chemistry for developing new materials and potential therapeutic agents (Arbačiauskienė et al., 2011).

Medicinal Chemistry and Drug Design

• The synthesis and characterization of pyrazolo[3,4-c]pyridine derivatives highlight their importance as intermediates in producing anticoagulant drugs like apixaban. Such research underscores the compound's potential applications in medicinal chemistry and drug synthesis (Wang et al., 2017).

Material Science and Chemical Properties

• Studies on tautomerism and the structural transformation of hexahydro-2H-pyrazolo[4,3-c]pyridin-3-ones in crystal and solution provide insights into the chemical properties and stability of these compounds, which are crucial for designing materials with specific functions (Gubaidullin et al., 2014).

Organic Synthesis Techniques

• Innovative synthesis methods for fluorinated heterocyclic scaffolds involving 4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine derivatives indicate the relevance of these compounds in developing new synthetic routes and compounds with potential application in various industries, from pharmaceuticals to materials science (Revanna et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The study of compounds containing a pyrazolo[4,3-c]pyridine core is an active area of research, with potential applications in medicinal chemistry and drug discovery. The introduction of various substituents, such as the cyclopropylmethyl and carboxylic acid groups in this compound, could provide interesting avenues for future research.